Cas no 144539-45-7 (1-[(tert-butoxy)carbonyl]-4-methylidenepyrrolidine-2-carboxylic acid)

• Product Name: 1-[(tert-butoxy)carbonyl]-4-methylidenepyrrolidine-2-carboxylic acid
• CAS No: 144539-45-7
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 1083659
• PubChem ID: 21762564
• Update Time: 2025-04-20

1-[(tert-butoxy)carbonyl]-4-methylidenepyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butoxycarbonyl)-4-methylenepyrrolidine-2-carboxylic acid
• 4-Methylene-1-{[(2-methyl-2-propanyl)oxy]carbonyl}proline
• 4-Methylene-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
• 1-[(tert-butoxy)carbonyl]-4-methylidenepyrrolidine-2-carboxylic acid
• 4-methylidene-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• SY038570
• SB74527
• DB-363029
• 144539-45-7
• SCHEMBL206317
• SY023360
• CS-0446755
• MFCD23381140
• F2167-4380
• AKOS022182074
• ULLGRIBXGPATMA-UHFFFAOYSA-N
• N-t-BOC-4-Methylene-L-proline
• BCP17541

• MDL： MFCD09263326
• Inchi： 1S/C11H17NO4/c1-7-5-8(9(13)14)12(6-7)10(15)16-11(2,3)4/h8H,1,5-6H2,2-4H3,(H,13,14)
• InChI Key： ULLGRIBXGPATMA-UHFFFAOYSA-N
• SMILES： O(C(N1CC(=C)CC1C(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 226.10798
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 69.67